Ammonium acetate
Ammonium acetate
Ammonium acetate is a widely used reagent in molecular biology and chromatography. It is repoted as an effective inhibitor of Pd/C catalyzed benzyl ether hydrogenolysis.
Ammonium acetate is a colorless hygroscopic solid. It can be prepared by reacting glacial acetic acid with ammonia or ammonium carbonate. It has been reported as potential inhibitor of Pd/C mediated hydrogenolysis of benzyl ether.
Meets ACS reagent specifications.
Ammonium acetate (NH4C2H3O2) is water soluble, hygroscopic ammonium salt. It is ecofriendly and inexpensive, which can be prepared by reacting glacial acetic acid with ammonia or ammonium carbonate. It is commonly utilized in dye industry and as meat preservative. It participates in the generation of sol-gel formaldehyde sensors utilized for detecting formaldehyde in air samples. Neutron energy-gain spectrum of ammonium acetate has been recorded which gives data on the atomic motions. It has been reported to regenerate aldehydes from bisulfite addition products and diacetates in the absence of solvent and under microwave condition.
Ammonium acetate appears as a white crystalline solid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in chemical analysis, in pharmaceuticals, in preserving foods, and for other uses.
Ammonium acetate is an ammonium salt obtained by reaction of ammonia with acetic acid. A deliquescent white crystalline solid, it has a relatively low melting point (114℃) for a salt. Used as a food acidity regulator, although no longer approved for this purpose in the EU. It has a role as a food acidity regulator and a buffer. It is an acetate salt and an ammonium salt.
Ammonium acetate is a colorless hygroscopic solid. It can be prepared by reacting glacial acetic acid with ammonia or ammonium carbonate. It has been reported as potential inhibitor of Pd/C mediated hydrogenolysis of benzyl ether.
Meets ACS reagent specifications.
Ammonium acetate (NH4C2H3O2) is water soluble, hygroscopic ammonium salt. It is ecofriendly and inexpensive, which can be prepared by reacting glacial acetic acid with ammonia or ammonium carbonate. It is commonly utilized in dye industry and as meat preservative. It participates in the generation of sol-gel formaldehyde sensors utilized for detecting formaldehyde in air samples. Neutron energy-gain spectrum of ammonium acetate has been recorded which gives data on the atomic motions. It has been reported to regenerate aldehydes from bisulfite addition products and diacetates in the absence of solvent and under microwave condition.
Ammonium acetate appears as a white crystalline solid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in chemical analysis, in pharmaceuticals, in preserving foods, and for other uses.
Ammonium acetate is an ammonium salt obtained by reaction of ammonia with acetic acid. A deliquescent white crystalline solid, it has a relatively low melting point (114℃) for a salt. Used as a food acidity regulator, although no longer approved for this purpose in the EU. It has a role as a food acidity regulator and a buffer. It is an acetate salt and an ammonium salt.
Brand Name:
Vulcanchem
CAS No.:
631-61-8
VCID:
VC21245903
InChI:
InChI=1S/C2H4O2.H3N/c1-2(3)4;/h1H3,(H,3,4);1H3
SMILES:
CC(=O)[O-].[NH4+]
Molecular Formula:
C2H7NO2
Molecular Weight:
77.08 g/mol
Ammonium acetate
CAS No.: 631-61-8
Cat. No.: VC21245903
Molecular Formula: C2H7NO2
Molecular Weight: 77.08 g/mol
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Specification
| Description | Ammonium acetate is a widely used reagent in molecular biology and chromatography. It is repoted as an effective inhibitor of Pd/C catalyzed benzyl ether hydrogenolysis. Ammonium acetate is a colorless hygroscopic solid. It can be prepared by reacting glacial acetic acid with ammonia or ammonium carbonate. It has been reported as potential inhibitor of Pd/C mediated hydrogenolysis of benzyl ether. Meets ACS reagent specifications. Ammonium acetate (NH4C2H3O2) is water soluble, hygroscopic ammonium salt. It is ecofriendly and inexpensive, which can be prepared by reacting glacial acetic acid with ammonia or ammonium carbonate. It is commonly utilized in dye industry and as meat preservative. It participates in the generation of sol-gel formaldehyde sensors utilized for detecting formaldehyde in air samples. Neutron energy-gain spectrum of ammonium acetate has been recorded which gives data on the atomic motions. It has been reported to regenerate aldehydes from bisulfite addition products and diacetates in the absence of solvent and under microwave condition. Ammonium acetate appears as a white crystalline solid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in chemical analysis, in pharmaceuticals, in preserving foods, and for other uses. Ammonium acetate is an ammonium salt obtained by reaction of ammonia with acetic acid. A deliquescent white crystalline solid, it has a relatively low melting point (114℃) for a salt. Used as a food acidity regulator, although no longer approved for this purpose in the EU. It has a role as a food acidity regulator and a buffer. It is an acetate salt and an ammonium salt. |
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| CAS No. | 631-61-8 |
| Molecular Formula | C2H7NO2 |
| Molecular Weight | 77.08 g/mol |
| IUPAC Name | azanium;acetate |
| Standard InChI | InChI=1S/C2H4O2.H3N/c1-2(3)4;/h1H3,(H,3,4);1H3 |
| Standard InChI Key | USFZMSVCRYTOJT-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)[O-].[NH4+] |
| SMILES | CC(=O)[O-].[NH4+] |
| Canonical SMILES | CC(=O)[O-].[NH4+] |
| Colorform | CRYSTALS OR CRYSTALLINE MASSES WHITE CRYSTALS |
| Melting Point | 237.2 °F (USCG, 1999) 114.0 °C 114 °C |
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